N-(2-chloro-4-methylphenyl)-2-(7-oxo-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide

• IUPAC Name: N-(2-chloro-4-methylphenyl)-2-(7-oxo-2-pyrrolidin-1-yl-[1,3]thiazolo[4,5-d]pyrimidin-6-yl)acetamide
• InChI: InChI=1S/C18H18ClN5O2S/c1-11-4-5-13(12(19)8-11)21-14(25)9-24-10-20-16-15(17(24)26)27-18(22-16)23-6-2-3-7-23/h4-5,8,10H,2-3,6-7,9H2,1H3,(H,21,25)
• InChI Key: OSKIREBOZVDHGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CN2C=NC3=C(C2=O)SC(=N3)N4CCCC4)Cl
• Molecular Formula: C18H18ClN5O2S
• Molecular Weight: 403.9 g/mol
• CAS No.: 1224012-44-5

Description

N-(2-chloro-4-methylphenyl)-2-(7-oxo-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide is a useful research compound. Its molecular formula is C18H18ClN5O2S and its molecular weight is 403.89. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Compounds incorporating similar structures have been synthesized and tested for their antimicrobial properties. For instance, derivatives incorporating the antipyrine moiety and related heterocycles have shown promising antimicrobial effects. These compounds were evaluated against a range of microbial agents, indicating their potential utility in developing new antimicrobial agents (Bondock et al., 2008).

Antiproliferative and Antitumor Activity

Another significant area of application for such molecules is in the field of cancer research. Compounds with structurally related features have been synthesized and assessed for their antiproliferative activity against various cancer cell lines. For example, new functionalized pyridine linked thiazole derivatives have been synthesized and evaluated for their cytotoxicity properties against liver carcinoma, laryngeal carcinoma, prostate cancer, breast cancer, and normal fibroblast cells, showing promising anticancer activity (Alqahtani & Bayazeed, 2020).

Insecticidal Applications

Research on similar compounds has also extended into the realm of agriculture, where their insecticidal properties have been explored. For instance, heterocycles incorporating a thiadiazole moiety have been assessed against the cotton leafworm, Spodoptera littoralis, demonstrating the potential of these compounds in developing new insecticidal agents (Fadda et al., 2017).

Synthesis of Fused Heterocycles

The synthesis of fused heterocycles using compounds with similar structural features as starting materials has been a significant area of research. These studies focus on creating novel heterocyclic compounds that could have various applications in medicinal chemistry and drug design (Janardhan et al., 2014).